Cas no 2228614-79-5 (tert-butyl N-(4,4-difluoro-3-oxobutan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(4,4-difluoro-3-oxobutan-2-yl)-N-methylcarbamate
• CAS No: 2228614-79-5
• MF: C₁₀H₁₇F₂NO₃
• MW: 237.243690252304
• CID: 5967147
• PubChem ID: 165695984
• Update Time: 2025-06-12

tert-butyl N-(4,4-difluoro-3-oxobutan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4,4-difluoro-3-oxobutan-2-yl)-N-methylcarbamate
• EN300-1903044
• 2228614-79-5

• Inchi： 1S/C10H17F2NO3/c1-6(7(14)8(11)12)13(5)9(15)16-10(2,3)4/h6,8H,1-5H3
• InChI Key： MMYAYQYQTHGZKL-UHFFFAOYSA-N
• SMILES： FC(C(C(C)N(C)C(=O)OC(C)(C)C)=O)F

Computed Properties

• Exact Mass: 237.11764973g/mol
• Monoisotopic Mass: 237.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-(4,4-difluoro-3-oxobutan-2-yl)-N-methylcarbamate

Introduction to Tert-butyl N-(4,4-difluoro-3-oxobutan-2-yl)-N-methylcarbamate (CAS No. 2228614-79-5)

Tert-butyl N-(4,4-difluoro-3-oxobutan-2-yl)-N-methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2228614-79-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the carbamate class, characterized by the presence of a carbamate functional group (-NHCOO-) linked to a tert-butyl moiety and a fluorinated butanone derivative. The structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and synthetic intermediates.

The structure of Tert-butyl N-(4,4-difluoro-3-oxobutan-2-yl)-N-methylcarbamate is composed of several key functional groups that contribute to its unique chemical properties. The tert-butyl group provides steric hindrance, which can influence the reactivity and selectivity of the molecule in catalytic processes. The fluorinated butanone backbone introduces electron-withdrawing effects and potential metabolic stability, which are critical factors in drug design. Additionally, the methylcarbamate moiety enhances the compound's solubility in polar solvents and its ability to participate in nucleophilic substitution reactions.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug development due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The fluorine atoms in 4,4-difluoro-3-oxobutan-2-yl contribute to increased metabolic stability and reduced susceptibility to enzymatic degradation, making this compound an attractive scaffold for designing long-acting pharmaceuticals. Studies have demonstrated that fluorine substitution can enhance binding affinity to biological targets, leading to improved therapeutic efficacy.

In the context of bioorganic synthesis, Tert-butyl N-(4,4-difluoro-3-oxobutan-2-yl)-N-methylcarbamate serves as a versatile intermediate for constructing more complex molecules. Its reactivity allows for further functionalization through various chemical transformations, such as nucleophilic aromatic substitution, condensation reactions, and cross-coupling processes. These synthetic pathways are crucial for developing novel heterocyclic compounds and biologically active molecules.

Current research in the field of pharmaceutical chemistry has explored the potential applications of this compound in treating various diseases. For instance, studies have investigated its role as a precursor in the synthesis of kinase inhibitors, which are essential for targeting cancer and inflammatory disorders. The structural features of Tert-butyl N-(4,4-difluoro-3-oxobutan-2-yl)-N-methylcarbamate make it an ideal candidate for designing molecules that can selectively inhibit aberrant signaling pathways associated with these conditions.

The fluorinated carbamate moiety has also been studied for its antimicrobial properties. Research has shown that fluorinated derivatives can exhibit enhanced activity against resistant bacterial strains due to their ability to disrupt bacterial cell wall synthesis and membrane integrity. This makes Tert-butyl N-(4,4-difluoro-3-oxobutan-2-yl)-N-methylcarbamate a promising candidate for developing novel antibiotics and antiseptics.

Furthermore, the tert-butyl group in this compound contributes to its stability under various conditions, making it suitable for industrial applications where thermal and chemical resistance are required. This stability is particularly important in pharmaceutical formulations where degradation products could potentially interfere with therapeutic efficacy.

In conclusion, Tert-butyl N-(4,4-difluoro-3-oxobutan-2-yl)-N-methylcarbamate (CAS No. 2228614-79-5) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. The ongoing research into its synthetic pathways and biological activities underscores its importance as a valuable intermediate in modern drug discovery efforts.